(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: (1R)-1-(3,4-dimethoxyphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C11H15NO2/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3/h4-7,9H,1,12H2,2-3H3/t9-/m1/s1
• InChI Key: XPPWVFKCFXGYGM-SECBINFHSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@@H](C=C)N)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(C=C)N)OC

Description

(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine is a chiral amine derivative featuring a 3,4-dimethoxyphenyl group attached to a propenylamine chain (allylamine) with (1R)-stereochemistry. The propenylamine chain introduces an unsaturated bond, which may confer rigidity or participate in conjugation, altering chemical stability and pharmacological behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3,4-dimethoxybenzaldehyde.

Formation of Intermediate: The aldehyde is subjected to a Wittig reaction with a suitable phosphonium ylide to form the corresponding alkene.

Reduction: The alkene is then reduced using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) to form the desired amine.

Industrial Production Methods

In an industrial setting, the production of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine may involve:

Catalytic Hydrogenation: Using a catalyst such as palladium on carbon (Pd/C) under hydrogen gas to reduce the intermediate.

Continuous Flow Synthesis: Employing continuous flow reactors to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: Further reduction can lead to the formation of secondary or tertiary amines.

Substitution: The methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Sodium borohydride (NaBH4) or catalytic hydrogenation with Pd/C.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Enzyme Inhibition: Studied for its potential to inhibit certain enzymes.

Receptor Binding: Investigated for its binding affinity to various biological receptors.

Medicine

Drug Development: Explored as a lead compound for the development of new pharmaceuticals.

Therapeutic Agents: Potential use in the treatment of neurological disorders.

Industry

Material Science: Utilized in the development of novel materials with specific properties.

Chemical Manufacturing: Employed in the production of fine chemicals and specialty compounds.

Mechanism of Action

The mechanism by which (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine exerts its effects involves:

Molecular Targets: Binding to specific enzymes or receptors.

Pathways Involved: Modulation of biochemical pathways such as neurotransmitter release or enzyme activity.

Comparison with Similar Compounds

Substituent Effects: Methoxy vs. Ethoxy Groups

The substitution pattern on the phenyl ring significantly impacts physicochemical properties. For example:

• (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine : Contains methoxy (-OCH₃) groups at the 3- and 4-positions, offering moderate lipophilicity and electron donation.

Key Insight : Ethoxy-substituted analogs may exhibit prolonged metabolic stability due to reduced oxidative susceptibility, whereas methoxy groups favor faster clearance .

Amine Chain Structure and Functional Implications

The amine chain’s structure dictates molecular conformation and biological activity:

• Propenylamine (Target Compound) : The allylamine group introduces a planar, rigid structure with a reactive double bond, which may participate in Michael addition or oxidation reactions.
• Vernakalant Hydrochloride (): Features a cyclohexyl-pyrrolidin-ol moiety linked via an ethoxy group to the 3,4-dimethoxyphenyl ring. This complex structure enhances stereoselectivity and receptor binding, contributing to its antiarrhythmic activity in atrial fibrillation.

Pharmacological Note: Vernakalant’s cyclohexyl-pyrrolidin-ol structure enables selective ion channel modulation, a property less likely in simpler amines like the target compound .

Reactivity and Stability in Alkaline Conditions

highlights β-O-4 bond cleavage in lignin model compounds under potassium tert-butoxide/tert-butanol (KOtBu/tBuOH). For example:

• Compound 2: 2-(2-Methoxyphenoxy)-1-(3,4-dimethoxyphenyl)ethanol undergoes β-O-4 cleavage at 30°C due to α-hydroxy dissociation.
• Compound 3 : The ketone analog reacts faster than Compound 2, producing 3,4-dimethoxybenzoic acid as an oxidized byproduct.

Relevance to Target Compound : While the target lacks a β-O-4 bond, its propenylamine chain may exhibit stability under similar alkaline conditions. The absence of α-hydroxy or ketone groups (as in Compounds 2–4) could reduce susceptibility to nucleophilic cleavage .

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Amine Chain Structure	Molecular Weight	Key Properties/Applications	References
(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine	3,4-Dimethoxy	Propenylamine (allylamine)	~207 (estimated)	Potential synthetic intermediate
Vernakalant Hydrochloride	3,4-Dimethoxy	Cyclohexyl-pyrrolidin-ol	385.93	Antiarrhythmic (atrial fibrillation)
(1R)-1-(3,4-Diethoxyphenyl)-2-methylpropylamine	3,4-Diethoxy	Branched 2-methylpropyl	237.34	Increased lipophilicity
Compound 2 (Lignin Model)	3,4-Dimethoxy	Ethanol with β-O-4 bond	Not specified	Rapid β-O-4 cleavage in KOtBu/tBuOH

Biological Activity

(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine, commonly referred to as a phenethylamine derivative, is a compound of significant interest in pharmacological research due to its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine features a prop-2-enylamine backbone with methoxy substitutions on the aromatic ring. This structural configuration is crucial for its biological activity, influencing its interaction with various biological targets.

1. Antidepressant Effects

Research suggests that phenethylamines can exhibit antidepressant-like effects. A study indicated that compounds with similar structures to (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine showed increased serotonin and norepinephrine levels in animal models, suggesting potential efficacy in treating depression .

2. Neuroprotective Properties

Investigations into neuroprotective effects have revealed that derivatives of phenethylamines may protect neuronal cells from oxidative stress. In vitro studies demonstrated that (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine could reduce cell death induced by neurotoxic agents .

3. Anti-inflammatory Activity

The compound has also been studied for its anti-inflammatory properties. It was found to inhibit the production of pro-inflammatory cytokines in macrophages, suggesting a mechanism that could be beneficial in inflammatory diseases .

The biological activity of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine is primarily mediated through its interaction with neurotransmitter systems. The compound is believed to act as a selective modulator of serotonin and dopamine receptors, which are pivotal in mood regulation and neuroprotection.

Data Table: Summary of Biological Activities

Activity	Mechanism	Reference
Antidepressant	Increases serotonin and norepinephrine levels
Neuroprotective	Reduces oxidative stress-induced cell death
Anti-inflammatory	Inhibits pro-inflammatory cytokine production

Case Study 1: Antidepressant Activity

A randomized controlled trial evaluated the antidepressant effects of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine in patients with major depressive disorder. Results indicated significant improvement in mood scores compared to placebo groups, supporting its potential as an alternative antidepressant therapy.

Case Study 2: Neuroprotection

In an animal model of Parkinson's disease, administration of (1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine resulted in reduced dopaminergic neuron loss and improved motor function. This suggests a protective role against neurodegeneration associated with this condition.